Cas no 1016748-07-4 ((4-chlorophenyl)(2-fluorophenyl)methanamine)

• Product Name: (4-chlorophenyl)(2-fluorophenyl)methanamine
• CAS No: 1016748-07-4
• MF: C₁₃H₁₁ClFN
• MW: 235.684545755386
• MDL: MFCD09810604
• CID: 4567031
• PubChem ID: 24689178
• Update Time: 2023-04-06

(4-chlorophenyl)(2-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(2-fluorophenyl)methanamine

• MDL： MFCD09810604
• Inchi： 1S/C13H11ClFN/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15/h1-8,13H,16H2
• InChI Key： BJNLCFXGOREBNI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(C1C=CC=CC=1F)N

Computed Properties

• Exact Mass: 235.056405g/mol
• Monoisotopic Mass: 235.056405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.68g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų